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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of 3-Bromofuran (CAS No. 22037-28-1). The following sections detail the chemical
and physical properties, potential hazards, recommended safety protocols, and emergency
procedures to ensure the safe and effective use of this versatile building block in research and
development.

Chemical and Physical Properties

3-Bromofuran is a colorless to light yellow liquid that is a valuable intermediate in the
synthesis of a wide range of pharmaceutical compounds and other complex organic molecules.
It is characterized by the following properties:
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Property Value Source(s)
Molecular Formula CaHsBrO [1]
Molecular Weight 146.97 g/mol [1]

Colorless to light yellow or
Appearance 0 [2][3]
orange-brown liquid

Boiling Point 102.5-104 °C [1]
_ 1.635 - 1.6606 g/mL at 20-25
Density [3]
°C
Flash Point 3°C (37.4 °F) - closed cup [3]

N Soluble in chloroform and ethyl
Solubility ) [3]
acetate. Insoluble in water.

Stable under normal
temperatures and pressures.

Stability Light sensitive. May darken on  [3][4]
standing. Usually stabilized

with calcium carbonate.

Hazard Identification and Safety Precautions

3-Bromofuran is classified as a hazardous substance and requires careful handling in a
controlled laboratory environment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory
irritation

Sources:[1][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-Bromofuran to minimize exposure risk.

PPE Type

Specifications

Source(s)

Eye Protection

Tight-sealing safety goggles
and a face shield.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile), a lab coat, and
appropriate protective clothing

to prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate

cartridge.

Safe Handling Workflow
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The following workflow outlines the essential steps for safely handling 3-Bromofuran in a
laboratory setting.
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Preparation
- Review SDS
- Don appropriate PPE
- Ensure fume hood is operational

l

Handling

- Work within a fume hood
- Use non-sparking tools

- Keep container tightly closed when not in use
- Ground/bond container and receiving equipment

.

Storage

- Store in a cool, dry, well-ventilated area
- Keep away from heat, sparks, and open flames
- Protect from light

- Recommended storage at -20°C

."A

- Collect in a designated, labeled, and sealed container
- Dispose of as hazardous waste according to local regulations

Waste Disposal

Cleanup

- Decontaminate work surfaces
- Remove and properly dispose of PPE
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Assess the Spill
- Minor or Major?
- Flammable hazard present?

inor Major
Minor Spill Response Major Spill Response
- Alert personnel in the area - Evacuate the area
- Don appropriate PPE - Alert emergency services
- Absorb with inert material (e.g., vermiculite, sand) - Turn off ignition sources if safe to do so
- Collect in a sealed container for disposal - Close doors to the affected area

Cleanup and Decontamination
- Clean the spill area
- Dispose of all contaminated materials as hazardous waste
- Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromofuran: A Comprehensive Technical Guide to
Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129083#safety-handling-and-storage-of-3-
bromofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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